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Compound of Interest

Compound Name: Pent-3-yn-2-one

Cat. No.: B1595052 Get Quote

Introduction: Pent-3-yn-2-one (CAS No: 7299-55-0) is a chemically reactive, water-clear liquid

characterized by a pronounced and unpleasant odor.[1][2] As an α,β-unsaturated ketone

containing an alkyne functional group, its unique electronic and structural properties make it a

valuable intermediate in organic synthesis. This technical guide provides an in-depth overview

of the core physical characteristics of Pent-3-yn-2-one, details the experimental protocols for

their determination, and presents visualized workflows for these procedures, tailored for

researchers, scientists, and professionals in drug development.

Core Physical Properties
The fundamental physical constants of a compound are critical for its application in research

and development, influencing reaction conditions, purification methods, and formulation

strategies. The key physical properties of Pent-3-yn-2-one are summarized below.
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Property Value Units Reference

Molecular Formula C₅H₆O N/A [3][4]

Molecular Weight 82.102 g/mol [4][5]

Boiling Point 105.1 (at 760 mmHg) °C [5][6]

133 °C [1][2]

Melting Point -28.7 °C [1][2]

Density 0.897 g/cm³ [5][6]

Refractive Index 1.421 N/A [5]

Experimental Protocols
Accurate determination of physical properties requires standardized and precise experimental

methodologies. The following sections detail the protocols for measuring the key characteristics

of a liquid compound like Pent-3-yn-2-one.

Determination of Boiling Point (Capillary Method)
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. In the capillary method, a small amount of liquid is heated,

and the temperature at which a continuous stream of vapor bubbles emerges and then ceases

upon cooling is recorded as the boiling point.

Apparatus:

Melting point apparatus or Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (oil or aluminum block)
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Procedure:

Add a small volume (a few milliliters) of Pent-3-yn-2-one to the fusion tube.

Place the capillary tube into the liquid with its open end down.

Attach the fusion tube to the thermometer, ensuring the sample is level with the thermometer

bulb.

Insert the assembly into the heating bath.

Heat the apparatus gently. A stream of bubbles will emerge from the capillary as trapped air

expands and is replaced by the substance's vapor.

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

Record the temperature at the precise moment the bubbling stops and the liquid begins to

enter the capillary tube. This temperature is the boiling point.

Determination of Melting Point
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure crystalline solid, this occurs over a narrow range. Since Pent-3-yn-2-
one is a liquid at room temperature, this protocol would involve cooling the substance until it

solidifies before heating.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Cooling bath (e.g., dry ice/acetone)

Thermometer

Procedure:
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Introduce a small amount of liquid Pent-3-yn-2-one into a capillary tube.

Freeze the sample by immersing the capillary tube in a cooling bath until the contents are

completely solid.

Quickly place the capillary tube into the melting point apparatus.

Heat the sample at a controlled, slow rate (e.g., 1-2°C per minute) as it approaches the

expected melting point.

Record the temperature at which the first drop of liquid appears (onset of melting).

Record the temperature at which the last crystal of solid disappears (completion of melting).

The melting point is reported as this temperature range.

Determination of Density
Principle: Density is the mass of a substance per unit volume (ρ = m/V). It is determined by

accurately measuring the mass of a known volume of the liquid.

Apparatus:

Analytical balance (accurate to ±0.001 g)

Graduated cylinder or pycnometer (for higher accuracy)

Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pycnometer.

Carefully add a specific volume of Pent-3-yn-2-one (e.g., 5.0 mL) to the cylinder. Record the

exact volume.

Measure and record the combined mass of the cylinder and the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty cylinder.
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Calculate the density by dividing the mass of the liquid by its volume.

Measure and report the temperature at which the measurement was taken, as density is

temperature-dependent.

Determination of Refractive Index
Principle: The refractive index (n) of a substance is a dimensionless number that describes how

fast light propagates through it. It is a characteristic property that is dependent on temperature

and the wavelength of light used.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium-D line at 589 nm)

Dropper

Procedure:

Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).

Ensure the prism surfaces are clean and dry.

Using a dropper, place a few drops of Pent-3-yn-2-one onto the lower prism.

Close the prisms and allow the sample to equilibrate to the desired temperature, controlled

by the circulating water bath (commonly 20°C or 25°C).

Adjust the refractometer until the dividing line between the light and dark fields is sharp and

centered on the crosshairs.

Read the refractive index value from the instrument's scale.

Visualized Experimental Workflows
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To further elucidate the logical flow of the experimental procedures, the following diagrams

have been generated using the Graphviz DOT language.

Boiling Point Determination

node_start node_process node_observe node_decision node_result Start: Prepare Sample

Insert inverted capillary
 into sample tube

Heat apparatus slowly

Observe for rapid, continuous
 stream of bubbles

Stop heating

Observe until liquid
 enters capillary

Record Temperature
(Boiling Point)

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Density Determination

node_start node_process node_observe node_decision node_result Start: Measure mass of
 empty graduated cylinder (m1)

Add known volume of
 liquid (V)

Measure mass of cylinder
 + liquid (m2)

Calculate Mass:
m = m2 - m1

Calculate Density:
ρ = m / V

Click to download full resolution via product page

Caption: Workflow for Density Determination of a Liquid.
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Qualitative Solubility Classification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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